Cas no 65610-21-1 (Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide)
![Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide structure](https://www.kuujia.com/scimg/cas/65610-21-1x500.png)
65610-21-1 structure
Product name:Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide
Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide
- 1-oxido-2,6-diphenylimidazo[1,2-b]pyridazin-1-ium
- 65610-21-1
- DTXSID70495186
- 1-Oxo-2,6-diphenyl-1lambda~5~-imidazo[1,2-b]pyridazine
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- Inchi: InChI=1S/C18H13N3O/c22-21-17(15-9-5-2-6-10-15)13-20-18(21)12-11-16(19-20)14-7-3-1-4-8-14/h1-13H
- InChI Key: ZTADQIDVNYPZBD-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=NN3C=C([N+](=C3C=C2)[O-])C4=CC=CC=C4
Computed Properties
- Exact Mass: 287.10599
- Monoisotopic Mass: 287.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 44.24
Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide Related Literature
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Yongjie Li,Mingjin Tang,Xiang Ding,Xinhui Bi RSC Adv., 2017,7, 46866-46873
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Yuan Wang,Yucun Liu,Longyi Jin,Bingzhu Yin Soft Matter, 2016,12, 6373-6384
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Shimou Chen,Hong En Lim,Yasumitsu Miyata,Ryo Kitaura,Yoshio Bando,Dmitri Golberg,Hisanori Shinohara Chem. Commun., 2011,47, 10368-10370
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Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
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